Cas no 1505587-15-4 (1-(5-bromopyridin-2-yl)-2-(methylamino)ethan-1-ol)
1-(5-bromopyridin-2-yl)-2-(methylamino)ethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-(5-bromopyridin-2-yl)-2-(methylamino)ethan-1-ol
- 1505587-15-4
- EN300-1912157
-
- Inchi: 1S/C8H11BrN2O/c1-10-5-8(12)7-3-2-6(9)4-11-7/h2-4,8,10,12H,5H2,1H3
- InChI Key: SCOADPCJDMVGQB-UHFFFAOYSA-N
- SMILES: BrC1=CN=C(C=C1)C(CNC)O
Computed Properties
- Exact Mass: 230.00548g/mol
- Monoisotopic Mass: 230.00548g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 45.2Ų
1-(5-bromopyridin-2-yl)-2-(methylamino)ethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1912157-0.05g |
1-(5-bromopyridin-2-yl)-2-(methylamino)ethan-1-ol |
1505587-15-4 | 0.05g |
$707.0 | 2023-09-17 | ||
| Enamine | EN300-1912157-0.1g |
1-(5-bromopyridin-2-yl)-2-(methylamino)ethan-1-ol |
1505587-15-4 | 0.1g |
$741.0 | 2023-09-17 | ||
| Enamine | EN300-1912157-0.25g |
1-(5-bromopyridin-2-yl)-2-(methylamino)ethan-1-ol |
1505587-15-4 | 0.25g |
$774.0 | 2023-09-17 | ||
| Enamine | EN300-1912157-0.5g |
1-(5-bromopyridin-2-yl)-2-(methylamino)ethan-1-ol |
1505587-15-4 | 0.5g |
$809.0 | 2023-09-17 | ||
| Enamine | EN300-1912157-1.0g |
1-(5-bromopyridin-2-yl)-2-(methylamino)ethan-1-ol |
1505587-15-4 | 1g |
$1229.0 | 2023-06-02 | ||
| Enamine | EN300-1912157-2.5g |
1-(5-bromopyridin-2-yl)-2-(methylamino)ethan-1-ol |
1505587-15-4 | 2.5g |
$1650.0 | 2023-09-17 | ||
| Enamine | EN300-1912157-5.0g |
1-(5-bromopyridin-2-yl)-2-(methylamino)ethan-1-ol |
1505587-15-4 | 5g |
$3562.0 | 2023-06-02 | ||
| Enamine | EN300-1912157-10.0g |
1-(5-bromopyridin-2-yl)-2-(methylamino)ethan-1-ol |
1505587-15-4 | 10g |
$5283.0 | 2023-06-02 | ||
| Enamine | EN300-1912157-1g |
1-(5-bromopyridin-2-yl)-2-(methylamino)ethan-1-ol |
1505587-15-4 | 1g |
$842.0 | 2023-09-17 | ||
| Enamine | EN300-1912157-5g |
1-(5-bromopyridin-2-yl)-2-(methylamino)ethan-1-ol |
1505587-15-4 | 5g |
$2443.0 | 2023-09-17 |
1-(5-bromopyridin-2-yl)-2-(methylamino)ethan-1-ol Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 1-(5-bromopyridin-2-yl)-2-(methylamino)ethan-1-ol
Introduction to 1-(5-bromopyridin-2-yl)-2-(methylamino)ethan-1-ol (CAS No. 1505587-15-4)
1-(5-bromopyridin-2-yl)-2-(methylamino)ethan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1505587-15-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This heterocyclic organic molecule features a pyridine core substituted with a bromine atom at the 5-position and an N-methylaminoethyl side chain, making it a versatile scaffold for drug discovery and development. The structural attributes of this compound contribute to its potential applications in modulating various biological pathways, particularly in the context of oncology and inflammatory diseases.
The pyridine moiety is a cornerstone in medicinal chemistry due to its prevalence in numerous bioactive molecules. Pyridine derivatives exhibit a broad spectrum of pharmacological activities, including antiviral, antibacterial, antifungal, and anticancer properties. The introduction of a bromine atom at the 5-position enhances the electrophilicity of the pyridine ring, facilitating further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These transformations are pivotal in constructing more complex molecular architectures, enabling the synthesis of novel therapeutic agents.
The N-methylaminoethyl side chain appended to the pyridine ring introduces basicity and solubility characteristics, which are crucial for oral bioavailability and cell membrane permeability. This structural feature is often exploited to enhance binding affinity to target proteins, particularly kinases and G-protein coupled receptors (GPCRs). The methylamino group can participate in hydrogen bonding interactions, improving interactions with polar residues in protein binding pockets.
Recent advancements in computational chemistry and machine learning have revolutionized the drug discovery process. Virtual screening and molecular docking studies have been employed to identify potential hits like 1-(5-bromopyridin-2-yl)-2-(methylamino)ethan-1-ol as inhibitors of aberrantly activated kinases involved in cancer progression. For instance, studies have highlighted its potential as a scaffold for developing small-molecule inhibitors targeting tyrosine kinases such as EGFR (epidermal growth factor receptor) and ALK (anaplastic lymphoma kinase). These kinases are frequently overexpressed or mutated in various malignancies, making them attractive therapeutic targets.
The compound’s structural features also make it a promising candidate for investigating inflammatory pathways. Chronic inflammation is implicated in the pathogenesis of numerous diseases, including cardiovascular disorders, neurodegenerative conditions, and metabolic syndromes. Pyridine derivatives have been reported to modulate inflammatory cytokine release by interacting with transcription factors such as NF-κB. The bromopyridine core may serve as a recognition element for binding to specific inflammatory mediators, while the N-methylaminoethyl group could influence pharmacokinetic profiles by enhancing metabolic stability.
In vitro studies have demonstrated that derivatives structurally analogous to 1-(5-bromopyridin-2-yl)-2-(methylamino)ethan-1-ol exhibit inhibitory effects on enzymes involved in pain signaling pathways. For example, certain pyridine-based compounds have shown potential in reducing neuropathic pain by modulating voltage-gated sodium channels or transient receptor potential (TRP) channels. The presence of both bromine and amino functional groups allows for fine-tuning of physicochemical properties such as lipophilicity and pKa, which are critical determinants of drug efficacy and selectivity.
The synthesis of 1-(5-bromopyridin-2-yl)-2-(methylamino)ethan-1-ol typically involves multi-step organic transformations starting from commercially available pyridine precursors. A common synthetic route includes bromination at the 5-position followed by nucleophilic substitution with methylamine to introduce the aminoethyl side chain. Advanced techniques such as flow chemistry have been employed to optimize reaction conditions, improving yields and scalability while minimizing waste generation.
Emerging research suggests that pyridine derivatives may play a role in modulating neurodegenerative diseases such as Alzheimer’s disease (AD) and Parkinson’s disease (PD). The ability of these compounds to cross the blood-brain barrier (BBB) is crucial for treating central nervous system (CNS) disorders. The structural features of 1-(5-bromopyridin-2-yl)-2-(methylamino)ethan-1-ol, including its lipophilicity and polarizability, may facilitate BBB penetration. Additionally, interactions with cerebral receptors or enzymes could potentially mitigate neuroinflammation or prevent protein aggregation associated with these diseases.
The development of novel antiviral agents has been accelerated by the demand for treatments against emerging infectious diseases such as COVID-19. Pyridine-based molecules have shown promise in inhibiting viral enzymes or disrupting host-virus interactions. For instance, certain pyridine derivatives have been investigated for their ability to inhibit proteases essential for viral replication. The versatility of 1-(5-bromopyridin-2-yl)-2-(methylamino)ethan-1-ol as a scaffold allows medicinal chemists to explore diverse chemical space, increasing the likelihood of identifying potent antiviral candidates.
In conclusion, 1-(5-bromopyridin-2-yl)-2-(methylamino)ethan-1-ol represents a compelling pharmacological entity with multifaceted applications across therapeutic areas. Its unique structural composition positions it as a valuable building block for designing next-generation therapeutics targeting cancer, inflammation, pain disorders, neurodegenerative diseases, and infections. Continued exploration of its pharmacological profile through both experimental and computational approaches will likely uncover novel treatment strategies with significant clinical implications.
1505587-15-4 (1-(5-bromopyridin-2-yl)-2-(methylamino)ethan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)